Cas no 113934-25-1 (1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde is a heterocyclic organic compound featuring a triazole core substituted with a formyl group at the 4-position and a 4-methylphenyl group at the 1-position. This aldehyde derivative is a versatile intermediate in synthetic organic chemistry, particularly useful in click chemistry, pharmaceutical research, and materials science. Its triazole moiety offers stability and reactivity, while the aldehyde functional group enables further derivatization through condensation or nucleophilic addition reactions. The methylphenyl substituent enhances solubility in organic solvents, facilitating its use in various reaction conditions. This compound is valued for its structural precision and utility in constructing complex molecular frameworks.

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde structure

113934-25-1 structure

Product Name:1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

CAS No:113934-25-1

MF:C₁₀H₉N₃O

MW:187.197961568832

CID:2611931

PubChem ID:10888683

Update Time:2025-06-09

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(4-methylphenyl)triazole-4-carbaldehyde
- 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
- SCHEMBL24569989
- 113934-25-1
- DTXSID50447204
- AKOS006303621
- 1-(p-tolyl)triazole-4-carbaldehyde
- AB57157
- 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(4-methylphenyl)-
- F2157-0647
- 1-(p-Tolyl)-1H-1,2,3-triazole-4-carbaldehyde
- CHEMBL1823301
- Inchi： 1S/C10H9N3O/c1-8-2-4-10(5-3-8)13-6-9(7-14)11-12-13/h2-7H,1H3
- InChI Key： QADMLFUJSLSFBQ-UHFFFAOYSA-N
- SMILES： O=CC1=CN(C2C=CC(C)=CC=2)N=N1

Computed Properties

Exact Mass: 187.074561919Da
Monoisotopic Mass: 187.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 47.8Å²

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M131376-100mg	1-(4-methylphenyl)-1h-1,2,3-triazole-4-carbaldehyde	113934-25-1		100mg	$ 95.00	2022-06-04
TRC	M131376-500mg	1-(4-methylphenyl)-1h-1,2,3-triazole-4-carbaldehyde	113934-25-1		500mg	$ 365.00	2022-06-04
TRC	M131376-1g	1-(4-methylphenyl)-1h-1,2,3-triazole-4-carbaldehyde	113934-25-1		1g	$ 570.00	2022-06-04
Life Chemicals	F2157-0647-0.25g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	0.25g	$355.0	2023-09-06
Life Chemicals	F2157-0647-0.5g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	0.5g	$374.0	2023-09-06
Life Chemicals	F2157-0647-1g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	1g	$394.0	2023-09-06
Life Chemicals	F2157-0647-2.5g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	2.5g	$788.0	2023-09-06
Life Chemicals	F2157-0647-5g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	5g	$1182.0	2023-09-06
Life Chemicals	F2157-0647-10g	1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde	113934-25-1	95%+	10g	$1655.0	2023-09-06